Cas no 1302-78-9 (Bentonite powder)

Bentonite is a non-metallic mineral with montmorillonite as the main mineral component. The montmorillonite structure is a 2:1 crystal structure consisting of two silica tetrahedrons sandwiched by a layer of aluminum oxide octahedron. Because there are some cations in the layered structure formed by montmorillonite unit cells, such as cu\mg\na\k, and the interaction between these cations and montmorillonite unit cells is very unstable, it is easy to be exchanged by other cations, Therefore, it has good ion exchange property. It has been applied in more than 100 departments in 24 fields of industrial and agricultural production abroad, with more than 300 products, so people call it "universal soil"< Br > bentonite is also called porphyry rock, bentonite or bentonite rock. China has a long history of developing and using bentonite, which was originally used as a detergent (there were open-pit mines in Renshou, Sichuan Province hundreds of years ago, and the local people called bentonite powder). It has been widely used for only a hundred years. The earliest discovery in the United States was in the ancient strata of Wyoming. The yellow green clay can expand into a paste after adding water. Later, people called all clays with this property as bentonite. In fact, the main mineral component of bentonite is montmorillonite, with a content of 85-90%, Some properties of bentonite are also determined by montmorillonite. Montmorillonite can be in various colors, such as yellow green \ yellow white \ gray \ white, etc. it can be dense block or loose soil like, and it feels slippery when rubbed with fingers. After adding water, the volume of the small body swells several times to 20-30 times, and it is suspended in water, and it is paste when there is less water. The properties of montmorillonite are related to its chemical composition and internal structure< Br>

Bentonite powder structure

Product Name:Bentonite powder

CAS No:1302-78-9

Molecular Formula:Al₂O₃^.₄(SiO₂)^.H₂O

Molecular Weight:360.31

MDL:MFCD00130611

CID:41159

PubChem ID:24856869

Bentonite powder Properties

Names and Identifiers

- Bentonite powder
- MONTMORILLONITE
- BENTONITE MAGMA
- BENTONITE
- BENTONITE (SODIUM FORM)
- FULLERS EARTH
- KWK KRYSTAL KLEAR
- albagelpremiumusp4444
- bentonite,sodiummontmorillonite
- Bentonite, sodiuM forM
- Denver clay
- Montmorillinite clay
- Paper clay
- Wilkinite
- Nanomer® PGV
- hi-jel
- magbond
- tixoton
- volclay
- otaylite
- CI 77004
- wilkonite
- Optigel WM
- Montmorillonite
- wilkinite
- pengruntu
- +Expand
- MDL： MFCD00130611
- InChIKey： HWKQNAWCHQMZHK-UHFFFAOYSA-N
- Inchi： 1S/C6H6NO.C5H5.Fe/c7-6(8)5-3-1-2-4-5;1-2-4-5-3-1;/h1,3H,2H2,(H2,7,8);1-3H,4H2;
- SMILES： O=[N+](OCCN(CCO[N+]([O-])=O)CCO[N+]([O-])=O)[O-]

Computed Properties

Exact Mass: 359.83000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 359.825409
Heavy Atom Count: 9
Complexity: 52.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 181

Experimental Properties

LogP: -2.61890
PSA: 189.16000
Merck: 14,1055
Refractive Index: 1.503
Water Partition Coefficient: Insoluble in water and forms a colloidal solution.
Boiling Point: 381.8°Cat760mmHg
Melting Point: >1200 °C
Flash Point: 184.7°C
Solubility: 几乎不溶于水和水溶液。它会因少量水而膨胀，形成可延展的团块。
Color/Form: Light yellow or milky white fine powder. It is a kind of hydrated aluminum silicate with natural colloid. Odorless. Slightly earthy.
Stability/Shelf Life: Stable.
Solubility: It is insoluble in water and organic solvents, but can absorb 12 times the volume of water and swell. It does not dissolve or swell in organic solvents.
Density: 2~3g/cm3

Bentonite powder Security Information

RTECS：CT9450000
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R20/22; R8
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：Sealed and dry for storage.
Risk Phrases： R20/22;R8
Signal Word：warning
TSCA：Yes

Bentonite powder Customs Data

Customs Data：

China Customs Code:
3802900090

Bentonite powder Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI67452-25g	Bentonite	1302-78-9		25g	$9.00	2024-04-20
Aaron	AR00IM6G-500g	Bentonite	1302-78-9		500g	$11.00
abcr	AB113837-500 g	Bentonite, sodium form; .	1302-78-9		500 g	€54.80	2023-07-20
Oakwood	094458-25g	Bentonite powder (Montmorillonite) pH 7.0 - 10.5	1302-78-9		25g	$295.00	2024-07-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15795-500g	Bentonite, sodium form	1302-78-9		500g	￥306.00	2023-03-06
BAI LING WEI Technology Co., Ltd.	NG-I1840-1G-1G	Bentonite 1G	1302-78-9		1G	￥ 188	2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B102863-2.5kg	Bentonite powder	1302-78-9	BENTONE 38,	2.5kg	¥576.90	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1268709-500g	Bentonite	1302-78-9		500g	￥92.00	2024-08-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B802109-500g	Bentonite	1302-78-9		500g	￥88.00	2022-09-02
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	J18_1451502-2.5kg	Bentonite-SF, research grade, NF	1302-78-9		2.5kg	¥2600.00